Cas no 330-98-3 (1-(4-fluorophenyl)-3-phenylurea)

• Product Name: 1-(4-fluorophenyl)-3-phenylurea
• CAS No: 330-98-3
• MF: C₁₃H₁₁FN₂O
• MW: 230.237646341324
• CID: 917596
• PubChem ID: 285272
• Update Time: 2025-04-19

1-(4-fluorophenyl)-3-phenylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-3-phenylurea
• urea, N-(4-fluorophenyl)-N'-phenyl-
• N-(4-Fluorophenyl)-N'-phenyl-urea
• N-(4-fluorophenyl)-N'-phenylurea
• NSC142105
• SR-01000202689-1
• DTXSID70301258
• SCHEMBL11056635
• DS-008064
• HMS1579K03
• 330-98-3
• SR-01000202689
• STK979715
• 1-(4-Fluorophenyl)-3-phenyl-urea
• NMUDSMIGLOAQKY-UHFFFAOYSA-N
• AB00078479-01
• NSC-142105
• AKOS002665726
• Oprea1_337805
• Z44586326
• Cambridge id 5270556

• Inchi： 1S/C13H11FN2O/c14-10-6-8-12(9-7-10)16-13(17)15-11-4-2-1-3-5-11/h1-9H,(H2,15,16,17)
• InChI Key： NMUDSMIGLOAQKY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 230.08563
• Monoisotopic Mass: 230.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas